MLN 8054 O-β-D-Glucuronide
MLN 8054 O-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
1203589-02-9
VCID:
VC0122295
InChI:
InChI=1S/C31H23ClF2N4O8/c32-15-6-9-17-18(10-15)23(21-19(33)2-1-3-20(21)34)35-11-14-12-36-31(38-22(14)17)37-16-7-4-13(5-8-16)29(44)46-30-26(41)24(39)25(40)27(45-30)28(42)43/h1-10,12,24-27,30,39-41H,11H2,(H,42,43)(H,36,37,38)/t24-,25-,26+,27-,30-/m0/s1
SMILES:
C1C2=CN=C(N=C2C3=C(C=C(C=C3)Cl)C(=N1)C4=C(C=CC=C4F)F)NC5=CC=C(C=C5)C(=O)OC6C(C(C(C(O6)C(=O)O)O)O)O
Molecular Formula:
C31H23ClF2N4O8
Molecular Weight:
652.992
MLN 8054 O-β-D-Glucuronide
CAS No.: 1203589-02-9
Reference Standards
VCID: VC0122295
Molecular Formula: C31H23ClF2N4O8
Molecular Weight: 652.992
| CAS No. | 1203589-02-9 |
|---|---|
| Product Name | MLN 8054 O-β-D-Glucuronide |
| Molecular Formula | C31H23ClF2N4O8 |
| Molecular Weight | 652.992 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[4-[[9-chloro-7-(2,6-difluorophenyl)-5H-pyrimido[5,4-d][2]benzazepin-2-yl]amino]benzoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C31H23ClF2N4O8/c32-15-6-9-17-18(10-15)23(21-19(33)2-1-3-20(21)34)35-11-14-12-36-31(38-22(14)17)37-16-7-4-13(5-8-16)29(44)46-30-26(41)24(39)25(40)27(45-30)28(42)43/h1-10,12,24-27,30,39-41H,11H2,(H,42,43)(H,36,37,38)/t24-,25-,26+,27-,30-/m0/s1 |
| Standard InChIKey | WGEBLJONXRHDSS-MOWXUVRXSA-N |
| SMILES | C1C2=CN=C(N=C2C3=C(C=C(C=C3)Cl)C(=N1)C4=C(C=CC=C4F)F)NC5=CC=C(C=C5)C(=O)OC6C(C(C(C(O6)C(=O)O)O)O)O |
| Synonyms | 1-[4-[[9-Chloro-7-(2,6-difluorophenyl)-5H-pyrimido[5,4-d][2]benzazepin-2-yl]amino]benzoate] β-D-Glucopyranuronic Acid; |
| PubChem Compound | 44514023 |
| Last Modified | Nov 11 2021 |
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